Cas no 856765-68-9 (Ethyl trans-Cinnamate-d5)

• Product Name: Ethyl trans-Cinnamate-d5
• CAS No: 856765-68-9
• MF: C₁₁H₁₂O₂
• MW: 181.24259185791
• MDL: MFCD12022206
• CID: 1059673
• PubChem ID: 131701111
• Update Time: 2025-04-20

Ethyl trans-Cinnamate-d5 Chemical and Physical Properties

Names and Identifiers

• Ethyl trans-Cinnamate-d5
• 3-[2H5]phenylacrylic acid ethyl ester
• Ethyl trans-Cinnamate-[d5]
• Ethyl trans-cinnamate-d5(phenyl-d5)
• 856765-68-9
• Ethyl trans-Cinnamate-d5 (phenyl-d5)
• D98330
• ethyl (E)-2,3-dideuterio-3-(2,3,4-trideuteriophenyl)prop-2-enoate

• MDL： MFCD12022206
• Inchi： 1S/C11H12O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-9H,2H2,1H3/b9-8+/i3D,4D,6D,8D,9D
• InChI Key： KBEBGUQPQBELIU-YSVLDWRHSA-N
• SMILES： O(C(/C(/[2H])=C(\[2H])/C1C=CC([2H])=C([2H])C=1[2H])=O)CC

Computed Properties

• Exact Mass: 181.115113351g/mol
• Monoisotopic Mass: 181.115113351g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų